Cas no 1806183-09-4 (3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806183-09-4
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4837507
• Update Time: 2025-05-23

3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-6-4(2-9)7(14(15)16)13-3-5(6)18-8(10,11)12/h3H,2H2,1H3
• InChI Key： LXDLIGAOOFNXSR-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC=C(C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2

Additional information on 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine

3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806183-09-4): An Overview

3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806183-09-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique combination of bromomethyl, methoxy, nitro, and trifluoromethoxy substituents, offers a wide range of applications in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The bromomethyl group in 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine provides a reactive site for various chemical transformations, including nucleophilic substitution reactions. This makes it an excellent starting material for the synthesis of complex molecules with diverse functional groups. The methoxy substituent enhances the solubility and stability of the compound, while the nitro group imparts strong electron-withdrawing properties, which can influence the reactivity and biological activity of the molecule. The trifluoromethoxy group further adds to the complexity and functionality of the compound by introducing fluorine atoms, which are known for their unique electronic and steric effects.

Recent research has highlighted the potential of 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The bromomethyl group allows for efficient coupling with various biologically active molecules, making it a valuable tool in drug discovery and development.

In addition to its applications in medicinal chemistry, 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine has also shown promise in materials science. The presence of fluorine atoms and the nitro group can significantly influence the physical properties of polymers and other materials derived from this compound. Researchers at the University of California, Berkeley, have reported that derivatives of this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials such as coatings and adhesives.

The synthetic accessibility of 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine is another factor contributing to its widespread use. A robust synthetic route has been developed that involves a series of well-established chemical transformations. This route typically starts with a commercially available pyridine derivative and proceeds through bromination, methylation, nitration, and trifluoromethylation steps. The high yield and purity of the final product make it an attractive choice for both academic research and industrial applications.

Safety considerations are paramount when handling 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. Researchers should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, it is important to store the compound in a cool, dry place away from incompatible substances.

In conclusion, 3-(Bromomethyl)-4-methoxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806183-09-4) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of substituents makes it a valuable starting material for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.